molecular formula C10H16O4 B10823423 (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one

(4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one

Cat. No.: B10823423
M. Wt: 200.23 g/mol
InChI Key: KFDGFFQATSDLLS-LYFYHCNISA-N
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Description

  • Preparation Methods

    • Synthetic routes for glioroseinol are not extensively documented, but it can be obtained from gliorosein.
    • Industrial production methods may involve fermentation or chemical synthesis.
  • Chemical Reactions Analysis

    • Glioroseinol likely undergoes various reactions, including oxidation, reduction, and substitution.
    • Common reagents and conditions depend on the specific reaction type.
    • Major products formed from these reactions would need further investigation.
  • Scientific Research Applications

    • Chemistry : Glioroseinol’s unique structure makes it an interesting target for synthetic chemists.
    • Biology : It could have biological activity, but more research is needed.
    • Medicine : Potential applications in drug discovery due to its natural origin.
    • Industry : Limited information exists, but it might find use in specialty chemicals.
  • Mechanism of Action

    • The exact mechanism by which glioroseinol exerts its effects remains elusive.
    • Further studies are required to identify molecular targets and pathways involved.
  • Comparison with Similar Compounds

    • Unfortunately, detailed comparisons with similar compounds are scarce.
    • Similar compounds might include other natural products with cyclohexenone structures.

    Properties

    Molecular Formula

    C10H16O4

    Molecular Weight

    200.23 g/mol

    IUPAC Name

    (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one

    InChI

    InChI=1S/C10H16O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h5-7,11H,1-4H3/t5-,6-,7+/m0/s1

    InChI Key

    KFDGFFQATSDLLS-LYFYHCNISA-N

    Isomeric SMILES

    C[C@H]1[C@@H](C(=O)C(=C([C@@H]1O)OC)OC)C

    Canonical SMILES

    CC1C(C(=O)C(=C(C1O)OC)OC)C

    Origin of Product

    United States

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